5-(2-Aminoethyl)-2-bromoaniline dihydrochloride
Description
5-(2-Aminoethyl)-2-bromoaniline dihydrochloride, commonly known as ABEI, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. ABEI is a fluorescent probe that is widely used in biochemical and physiological research.
Scientific Research Applications
Synthesis of Anti-Allergic Drugs
This compound is utilized in the synthesis of anti-allergic drugs, particularly as a histamine H1 receptor antagonist. Histamine plays a crucial role in allergic reactions, and antagonizing its effect is a significant method for developing anti-allergic medications .
Histamine Receptor Research
Due to its structural similarity to histamine, this chemical serves as a valuable tool in studying the physiological and pathological roles of histamine receptors. It helps in understanding the interaction between histamines and their receptors, which are G protein-coupled receptors with varied functions .
Allergic Reaction Mechanism Studies
Researchers use this compound to investigate the mechanisms of allergic reactions, such as the release of histamine by immune cells and the subsequent activation of H1 receptors, leading to symptoms like vasodilation and bronchial smooth muscle contraction .
Design and Synthesis of New Compounds
The compound’s structure is pivotal in the design and synthesis of new compounds with potential anti-allergic properties. It acts as a building block for creating novel molecules that can be tested for their efficacy as histamine antagonists .
Pharmacological Profiling
Pharmacologists employ this compound to profile the pharmacological properties of new drug candidates targeting histamine receptors. It helps in determining the therapeutic potential and safety profile of these new entities .
Chemical Education and Research
In academic settings, this compound is used to teach and demonstrate principles of organic synthesis, drug design, and medicinal chemistry. It provides a practical example of how basic chemical reactions are applied in pharmaceutical research .
Molecular Modeling
The compound is used in molecular modeling studies to predict the interaction of potential drugs with histamine receptors. This computational approach aids in the rational design of drugs with improved specificity and efficacy .
Biochemical Assays
In biochemical assays, this compound is used to test the binding affinity and activity of substances at histamine receptors. It’s a standard reagent in assays that measure the biological activity of histamine and its analogs .
properties
IUPAC Name |
5-(2-aminoethyl)-2-bromoaniline;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2.2ClH/c9-7-2-1-6(3-4-10)5-8(7)11;;/h1-2,5H,3-4,10-11H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSDKPKQENYVND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCN)N)Br.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BrCl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Aminoethyl)-2-bromoaniline dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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